Cas no 1261889-53-5 (6-Chloro-2-(4-ethylphenyl)benzoic acid)

• Product Name: 6-Chloro-2-(4-ethylphenyl)benzoic acid
• CAS No: 1261889-53-5
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• MDL: MFCD18319330
• CID: 2761491
• PubChem ID: 53225255
• Update Time: 2025-10-29

6-Chloro-2-(4-ethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261889-53-5
• 6-Chloro-2-(4-ethylphenyl)benzoic acid, 95%
• MFCD18319330
• DTXSID40688987
• 6-CHLORO-2-(4-ETHYLPHENYL)BENZOIC ACID
• 3-Chloro-4'-ethyl[1,1'-biphenyl]-2-carboxylic acid
• 6-Chloro-2-(4-ethylphenyl)benzoic acid

• MDL： MFCD18319330
• Inchi： 1S/C15H13ClO2/c1-2-10-6-8-11(9-7-10)12-4-3-5-13(16)14(12)15(17)18/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： XIEIVXYDWYKQLT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 260.0604073Da
• Monoisotopic Mass: 260.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 6-Chloro-2-(4-ethylphenyl)benzoic acid

6-Chloro-2-(4-ethylphenyl)benzoic Acid (CAS 1261889-53-5): Properties, Applications, and Market Insights

6-Chloro-2-(4-ethylphenyl)benzoic acid (CAS 1261889-53-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This chlorinated benzoic acid derivative features a unique molecular structure combining a 6-chloro-benzoic acid core with a 4-ethylphenyl substituent, creating interesting chemical properties that researchers are actively exploring.

The compound's molecular formula C15H13ClO2 and molecular weight 260.72 g/mol make it particularly valuable for synthetic chemistry applications. Recent studies suggest potential applications in developing novel pharmaceutical intermediates, especially in the creation of targeted drug molecules. The presence of both carboxylic acid and chloro functional groups allows for versatile chemical modifications, making 6-Chloro-2-(4-ethylphenyl)benzoic acid a valuable building block in organic synthesis.

Current market trends show growing demand for specialty benzoic acid derivatives, driven by pharmaceutical innovation and advanced material development. Researchers particularly value CAS 1261889-53-5 for its balanced lipophilicity and molecular stability, properties that are crucial in drug discovery programs. The compound's 4-ethylphenyl group contributes to enhanced membrane permeability in biological systems, while the chloro substitution provides metabolic stability – features that answer modern drug designers' needs for improved bioavailability.

In material science applications, 6-Chloro-2-(4-ethylphenyl)benzoic acid serves as a precursor for liquid crystal materials and specialty polymers. Its molecular structure allows for controlled self-assembly properties, making it interesting for nanotechnology applications. Recent patents highlight its use in developing advanced organic semiconductors, particularly for OLED technology where precise molecular engineering is required for optimal electron transport properties.

The synthesis of 6-Chloro-2-(4-ethylphenyl)benzoic acid typically involves multi-step organic reactions starting from commercially available precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more sustainable routes that minimize hazardous byproducts. These advancements align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis – a key concern for manufacturers and researchers alike.

Analytical characterization of CAS 1261889-53-5 typically employs advanced techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for research applications, with most suppliers offering material at ≥95% purity for standard research use and ≥98% for pharmaceutical development purposes. Proper storage conditions (typically 2-8°C in airtight containers) ensure long-term stability of this valuable chemical reagent.

Emerging research directions for 6-Chloro-2-(4-ethylphenyl)benzoic acid include exploration of its potential in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. The compound's ability to coordinate with metal centers while maintaining structural integrity makes it attractive for these advanced applications. Additionally, computational chemistry studies are modeling its interactions with biological targets, potentially opening new avenues in computer-aided drug design.

From a commercial perspective, 6-Chloro-2-(4-ethylphenyl)benzoic acid remains a niche but growing market segment. Major chemical suppliers have begun including this compound in their specialty chemical catalogs, reflecting increased research interest. Pricing varies significantly based on purity and quantity, with current market prices ranging from $50-$200 per gram for research quantities. Bulk procurement options are becoming available as demand increases from pharmaceutical development programs.

Quality control standards for CAS 1261889-53-5 continue to evolve, with analytical methods becoming more sophisticated to meet pharmaceutical industry requirements. Recent advancements in chiral separation techniques have enabled researchers to study the compound's potential stereoisomers, important for understanding its biological activity profile. These developments reflect the compound's transition from a research chemical to a potential drug development intermediate.

Future prospects for 6-Chloro-2-(4-ethylphenyl)benzoic acid appear promising, particularly in personalized medicine applications. Its molecular architecture allows for targeted modifications that could lead to next-generation therapeutics with improved specificity and reduced side effects. As research into structure-activity relationships advances, this compound may play an increasingly important role in developing treatments for various conditions while minimizing environmental impact.

For researchers working with 6-Chloro-2-(4-ethylphenyl)benzoic acid, proper handling remains essential despite its non-hazardous classification. Standard laboratory precautions including personal protective equipment and proper ventilation are recommended. The compound's stability profile makes it relatively easy to work with compared to more reactive intermediates, contributing to its growing popularity in synthetic chemistry applications.

The scientific literature surrounding CAS 1261889-53-5 continues to expand, with recent publications focusing on its crystal structure analysis and computational modeling. These studies provide valuable insights into the compound's physical properties and potential interactions, information that's crucial for both material science and pharmaceutical applications. As analytical techniques improve, our understanding of this versatile compound's full potential continues to deepen.